Cas no 2097987-34-1 (1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine)

• Product Name: 1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine
• CAS No: 2097987-34-1
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 4771592
• Update Time: 2025-05-26

1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine
• 2-(2-aminoethyl)-5-cyclopropylpyrazol-3-amine
• 1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine

• Inchi： 1S/C8H14N4/c9-3-4-12-8(10)5-7(11-12)6-1-2-6/h5-6H,1-4,9-10H2
• InChI Key： GGCHFBSESSCNJV-UHFFFAOYSA-N
• SMILES： N1(CCN)C(=CC(C2CC2)=N1)N

Computed Properties

• Exact Mass: 166.121846464 g/mol
• Monoisotopic Mass: 166.121846464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.22
• XLogP3: -0.5
• Topological Polar Surface Area: 69.9

Additional information on 1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine

1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine: A Comprehensive Overview

The compound 1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine (CAS No. 2097987-34-1) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, often referred to as Aminoethylcyclopropylpyrazole, has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development. Recent studies have highlighted its role in bioactive molecules synthesis and heterocyclic chemistry, making it a subject of interest for researchers worldwide.

The molecular structure of 1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a cyclopropyl group at the 3-position and an aminoethyl group at the 5-position introduces significant steric and electronic effects, influencing its reactivity and biological activity. These substituents also contribute to the molecule's ability to form hydrogen bonds, a critical factor in its potential applications as a drug candidate.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Aminoethylcyclopropylpyrazole. Researchers have employed various strategies, including transition metal catalysis and multicomponent reactions, to optimize the synthesis process. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for large-scale production and subsequent applications.

In terms of applications, Aminoethylcyclopropylpyrazole has shown promise in the field of drug discovery. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in medicinal chemistry. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, particularly in the development of antimicrobial agents and anticancer drugs.

The compound's unique properties also extend to its use in materials science. Recent studies have demonstrated its potential as a building block for constructing advanced materials, such as porous coordination polymers (PCPs) and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions and form stable networks makes it an attractive candidate for applications in gas storage, catalysis, and sensing technologies.

Furthermore, the exploration of Aminoethylcyclopropylpyrazole in the context of green chemistry has opened new avenues for sustainable chemical processes. Researchers have investigated its use in catalytic cycles that minimize waste generation and maximize atom economy, aligning with global efforts to promote environmentally friendly chemical practices.

In conclusion, 1-(2-Aminoethyl)-3-cyclopropyl-1H-pyrazol-5-amine (CAS No. 2097987-34-1) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features, synthetic accessibility, and functional versatility make it an invaluable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.